2-benzyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-[(4-phenyloxan-4-yl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C23H24N2O2S/c26-22(20-16-28-21(25-20)15-18-7-3-1-4-8-18)24-17-23(11-13-27-14-12-23)19-9-5-2-6-10-19/h1-10,16H,11-15,17H2,(H,24,26)
• InChI Key: MRSIEPURMVSGJG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CSC(=N2)CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol

Description

2-benzyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C23H24N2O2S and its molecular weight is 392.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.15584919 g/mol and the complexity rating of the compound is 497. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

A foundational aspect of the research involves the synthesis and characterization of novel compounds related to "2-benzyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1,3-thiazole-4-carboxamide". For instance, the study by Yıldırım, Kandemirli, and Demir (2005) explored the functionalization reactions of related pyrazole compounds, offering insights into the synthesis process and potential chemical applications (Yıldırım et al., 2005).

Antimicrobial and Antifungal Activity

Research into the antimicrobial and antifungal properties of thiazole derivatives is significant. Studies such as those by Senthilkumar, Umarani, and Satheesh (2021) have highlighted the antibacterial and antifungal efficacy of synthesized compounds against various pathogens (Senthilkumar et al., 2021). This suggests potential applications in developing new antimicrobial agents.

Anticancer Properties

Another vital area of research is the exploration of anticancer properties. For example, the work by Liu et al. (2019) evaluated the cytotoxicity and apoptotic activity of new pyrazole with benzo[d]thiazoles derivatives, demonstrating significant anti-proliferative activity against various cancer cell lines (Liu et al., 2019). Such studies contribute to the search for novel anticancer therapies.

Inhibitory Effects and Enzyme Studies

Research also extends to the inhibitory effects of related compounds on specific enzymes or biological processes. Büyükkıdan et al. (2013) synthesized novel metal complexes demonstrating strong inhibitory properties against carbonic anhydrase, an enzyme implicated in various physiological and pathological processes (Büyükkıdan et al., 2013). This highlights the potential for developing new inhibitors for therapeutic applications.

Structural Studies and Molecular Design

Lastly, structural studies and molecular design play a crucial role in understanding the interactions and potential applications of these compounds. Kranjc et al. (2012) provided detailed insights into the crystal structures of related pyran derivatives, facilitating a deeper understanding of their chemical behavior and potential applications in material science or drug design (Kranjc et al., 2012).

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound might be. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For example, if it has biological activity, it could be developed into a drug.